Cas no 936225-49-9 (3-benzylpyrrolidine hydrochloride)

3-benzylpyrrolidine hydrochloride structure
936225-49-9 structure
Product Name:3-benzylpyrrolidine hydrochloride
CAS No:936225-49-9
MF:C11H16ClN
MW:197.704442024231
CID:858997
PubChem ID:45074440
Update Time:2025-04-19

3-benzylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-BENZYL-PYRROLIDINE HCL
    • 3-(phenylmethyl)Pyrrolidine hydrochloride
    • 3-Benzylpyrrolidine HCl
    • FT-0710851
    • AKOS026681334
    • 3-benzylpyrrolidine hydrochloride
    • SB47736
    • F2147-1778
    • 936225-49-9
    • SB47681
    • EN300-1264919
    • 3-benzylpyrrolidine;hydrochloride
    • 3-benzylpyrrolidinehydrochloride
    • C78600
    • DB-031581
    • (S)-3-Benzylpyrrolidine hydrochloride
    • 1956436-43-3
    • 1956436-53-5
    • (R)-3-Benzylpyrrolidine hydrochloride
    • Inchi: 1S/C11H15N.ClH/c1-2-4-10(5-3-1)8-11-6-7-12-9-11;/h1-5,11-12H,6-9H2;1H
    • InChI Key: MOHPRQHABSPJSO-UHFFFAOYSA-N
    • SMILES: Cl.N1CCC(CC2C=CC=CC=2)C1

Computed Properties

  • Exact Mass: 197.09700
  • Monoisotopic Mass: 197.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 2.96940

3-benzylpyrrolidine hydrochloride Pricemore >>

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